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Compound of Interest

Compound Name: 2,4-Dichloro-6-methoxyaniline

Cat. No.: B1622958 Get Quote

In the landscape of pharmaceutical development, the strategic selection of molecular building

blocks is paramount. Substituted anilines, in particular, represent a cornerstone of medicinal

chemistry, offering a versatile scaffold for constructing complex, biologically active molecules.

This guide provides a detailed examination of 2,4-dichloro-5-methoxyaniline, a key

intermediate in the synthesis of targeted therapeutics. Our focus extends beyond a simple

recitation of properties; we aim to deliver a senior application scientist’s perspective on its

synthesis, characterization, and strategic deployment, providing researchers and drug

development professionals with actionable insights grounded in established chemical

principles.

Compound Identification and Physicochemical
Properties
The precise identification of a chemical entity is critical for reproducibility and regulatory

compliance. The compound of interest is formally identified by the International Union of Pure

and Applied Chemistry (IUPAC) as 2,4-dichloro-5-methoxyaniline. It is crucial to note the locant

numbering of the substituents on the aniline ring, which dictates the formal name.
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Start: 2,4-Dichloroanisole

Step 1: Nitration
(HNO₃, H₂SO₄, 0-10 °C)

Intermediate:
1,3-Dichloro-2-methoxy-4-nitrobenzene

Step 2: Reduction
(SnCl₂, HCl, Reflux)

Neutralization & Workup
(NaOH or NaHCO₃)

Extraction
(Ethyl Acetate)

Purification
(Recrystallization/Chromatography)

Final Product:
2,4-Dichloro-5-methoxyaniline
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2,4-Dichloro-5-methoxyaniline
(Key Building Block)

Nucleophilic Aromatic Substitution
(Pd-catalyzed or Thermal)

4-Chloro-6,7-bis(2-methoxyethoxy)quinoline-3-carbonitrile
(Scaffold Core)

Bosutinib
(Active Pharmaceutical Ingredient)

Click to download full resolution via product page

To cite this document: BenchChem. [Foreword: Navigating Aromatic Scaffolds in Modern
Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1622958#iupac-name-for-2-4-dichloro-6-
methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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